Cas no 18378-03-5 (N-benzyl-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-amine)

• Product Name: N-benzyl-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-amine
• CAS No: 18378-03-5
• MF: C₁₃H₁₀N₄O₄
• MW: 286.2429022789
• CID: 907134
• PubChem ID: 313566
• Update Time: 2025-04-19

N-benzyl-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-7-nitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4-amine
• 7-Benzylamino-4-nitro-benzofuroxan
• AC1L7NPZ
• benzyl-(7-nitro-3-oxy-benzo[1,2,5]oxadiazol-4-yl)-amine
• NSC228086
• DTXSID60310531
• 18378-03-5
• NSC-228086

• Inchi： 1S/C13H10N4O4/c18-16(19)11-7-6-10(13-12(11)15-21-17(13)20)14-8-9-4-2-1-3-5-9/h1-7,14H,8H2
• InChI Key： XCIHAKVRVDHBRE-UHFFFAOYSA-N
• SMILES： O1N=C2C(=CC=C(C2=[N+]1[O-])NCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.0703
• Monoisotopic Mass: 286.07020481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 108.14
• LogP: 3.37280